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Compound of Interest

Compound Name: 2-Chloro-3,5-difluorophenol

Cat. No.: B1300040 Get Quote

Essential Safety and Handling Guide for 2-Chloro-
3,5-difluorophenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Chloro-3,5-difluorophenol. It is intended for laboratory

personnel, including researchers, scientists, and professionals in drug development, to ensure

safe handling and minimize exposure risks.

Hazard Identification and Classification
2-Chloro-3,5-difluorophenol is classified as a hazardous substance. The primary hazards are

summarized below.[1]
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Hazard Class
GHS Hazard
Statement

Pictogram Signal Word

Flammable Solids
H228: Flammable

solid
alt text Danger

Skin

Corrosion/Irritation

H315: Causes skin

irritation
alt text Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
alt text Warning

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
alt text Warning

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table outlines the

recommended equipment for handling 2-Chloro-3,5-difluorophenol.
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Protection Type Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (minimum 5-mil

thickness). Change gloves

immediately if contaminated.

Provides splash protection.

Nitrile gloves offer good

resistance to many chemicals,

but prolonged contact should

be avoided.[2][3]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

airborne particles that can

cause severe eye irritation.[2]

[4]

Skin and Body Protection

Flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.

Prevents skin contact and

protects from potential

splashes of the flammable and

irritant material.[2][4]

Respiratory Protection

Work within a certified

chemical fume hood. If a fume

hood is not available or if there

is a risk of aerosolization, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[2][3][5]

Protects against inhalation of

dust or vapors which may

cause respiratory irritation.[1]

[5]

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedures to ensure the safe handling of 2-Chloro-3,5-difluorophenol.

Preparation:

Ensure a certified chemical fume hood is operational and accessible.

Verify that an emergency eyewash station and safety shower are readily available.

Assemble all necessary equipment and reagents before handling the compound.
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Prepare a designated waste container for hazardous materials.[6]

Handling:

Conduct all manipulations of 2-Chloro-3,5-difluorophenol within a chemical fume hood to

minimize inhalation exposure.[6][7]

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.[8]

Keep the container tightly closed when not in use.[5]

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[5]

Decontaminate all work surfaces and equipment after use.

Properly label and store the chemical in a cool, dry, and well-ventilated area away from

incompatible substances.[9]

Spill and Disposal Plan
In the event of a spill or for routine disposal, adhere to the following protocols.

Spill Response
Evacuate and Secure:

Immediately evacuate the affected area and restrict access.

Ensure the area is well-ventilated; if the spill is in a fume hood, keep it running.

Contain and Clean:
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Wearing the appropriate PPE, cover the spill with an inert, non-combustible absorbent

material such as sand or vermiculite.[2]

Carefully sweep or scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Clean the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials for disposal as hazardous waste.[2]

Disposal Plan
All waste containing 2-Chloro-3,5-difluorophenol must be treated as hazardous waste.

Waste Collection:

Collect all chemical waste and contaminated materials (e.g., gloves, absorbent pads) in a

designated, properly labeled, and sealed container. The label should include "Hazardous

Waste" and the full chemical name.[6]

Storage:

Store the hazardous waste container in a secondary containment bin in a designated and

secure area.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.[6]

Adhere to all federal, state, and local regulations for hazardous waste disposal.[10]

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Chloro-3,5-
difluorophenol.
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Caption: Workflow for safe handling of 2-Chloro-3,5-difluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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